2-[(5-chloro-1H-benzimidazol-2-yl)amino]ethanol

• IUPAC Name: 2-[(6-chloro-1H-benzimidazol-2-yl)amino]ethanol
• InChI: InChI=1S/C9H10ClN3O/c10-6-1-2-7-8(5-6)13-9(12-7)11-3-4-14/h1-2,5,14H,3-4H2,(H2,11,12,13)
• InChI Key: VQHNSHMJBRVDAH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=C1Cl)NC(=N2)NCCO
• Molecular Formula: C9H10ClN3O
• Molecular Weight: 211.65 g/mol

Description

2-[(5-chloro-1H-benzimidazol-2-yl)amino]ethanol is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is also known as albendazole alcohol, which is a metabolite of albendazole, an anthelmintic drug used to treat parasitic infections. The synthesis method of 2-[(5-chloro-1H-benzimidazol-2-yl)amino]ethanol involves the reduction of albendazole sulfoxide using sodium borohydride.

Mechanism of Action

The mechanism of action of 2-[(5-chloro-1H-benzimidazol-2-yl)amino]ethanol is not fully understood. However, it is believed to exert its antiparasitic activity by binding to tubulin, a protein involved in the formation of microtubules. This binding disrupts the formation of microtubules, which is necessary for the survival of parasites. Additionally, 2-[(5-chloro-1H-benzimidazol-2-yl)amino]ethanol has been shown to inhibit the growth of fungi by disrupting the synthesis of ergosterol, a component of fungal cell membranes.
Biochemical and Physiological Effects:
2-[(5-chloro-1H-benzimidazol-2-yl)amino]ethanol has been shown to have various biochemical and physiological effects. It has been shown to inhibit the growth of parasites and fungi, as well as to have antitumor activity. Additionally, 2-[(5-chloro-1H-benzimidazol-2-yl)amino]ethanol has been shown to have radioprotective effects and to modulate the immune system. However, further research is needed to fully understand the biochemical and physiological effects of this compound.

Advantages and Limitations for Lab Experiments

2-[(5-chloro-1H-benzimidazol-2-yl)amino]ethanol has several advantages for lab experiments. It is a stable compound that can be easily synthesized using standard laboratory techniques. Additionally, it has been extensively studied for its antiparasitic, antifungal, and antitumor activities, which makes it a useful tool for investigating these areas of research. However, there are also some limitations to using this compound in lab experiments. For example, its mechanism of action is not fully understood, which makes it difficult to interpret experimental results. Additionally, further research is needed to fully understand the biochemical and physiological effects of this compound.

Future Directions

There are several future directions for research on 2-[(5-chloro-1H-benzimidazol-2-yl)amino]ethanol. One area of research is the development of new antiparasitic, antifungal, and antitumor drugs based on the structure of this compound. Another area of research is the investigation of its potential as a radioprotective agent and as a modulator of the immune system. Additionally, further research is needed to fully understand the biochemical and physiological effects of this compound and its mechanism of action. Overall, 2-[(5-chloro-1H-benzimidazol-2-yl)amino]ethanol has significant potential for future scientific research in various fields.

Synthesis Methods

The synthesis of 2-[(5-chloro-1H-benzimidazol-2-yl)amino]ethanol involves the reduction of albendazole sulfoxide using sodium borohydride. Albendazole sulfoxide is a prodrug that is converted to albendazole, an anthelmintic drug used to treat parasitic infections. The reduction of albendazole sulfoxide using sodium borohydride results in the formation of 2-[(5-chloro-1H-benzimidazol-2-yl)amino]ethanol, which is a metabolite of albendazole.

Scientific Research Applications

2-[(5-chloro-1H-benzimidazol-2-yl)amino]ethanol has potential applications in various scientific research fields. This compound has been studied for its antiparasitic, antifungal, and antitumor activities. It has also been investigated for its potential as a radioprotective agent and as a modulator of the immune system. Additionally, 2-[(5-chloro-1H-benzimidazol-2-yl)amino]ethanol has been studied for its potential use in the treatment of neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease.